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Compound of Interest

Compound Name: Dimethoxy(dipropyl)stannane

Cat. No.: B15481588

CAS Number: 20756-81-4
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for the specific compound
dimethoxy(dipropyl)stannane (CAS 20756-81-4). Therefore, this guide synthesizes
information from closely related dialkoxydialkylstannanes and the broader class of organotin
compounds to provide a comprehensive overview. The presented data and protocols should be
considered representative for this class of compounds and may require optimization for
dimethoxy(dipropyl)stannane.

Compound Overview

Dimethoxy(dipropyl)stannane is an organotin compound featuring a central tin atom bonded
to two propyl groups and two methoxy groups. Organotin compounds are characterized by the
presence of at least one tin-carbon bond and have found applications in various fields,
including as catalysts, stabilizers, and in chemical synthesis. In recent years, the biological
activities of certain organotin compounds have garnered interest in the field of drug
development, particularly in cancer research.

Chemical Properties

Specific physical and chemical properties for dimethoxy(dipropyl)stannane are not readily
available. The table below summarizes general properties expected for
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dialkoxydialkylstannanes based on data for analogous compounds.

Representative

Property ) Source
Valuel/lnformation
Molecular Formula C8H2002Sn N/A
Molecular Weight 266.94 g/mol N/A
Likely a colorless to pale ) o
o , General observation for similar
Appearance yellow liquid or low-melting
] compounds
solid
Expected to be soluble in
» organic solvents (e.g., ethanol,  General observation for similar
Solubility )
chloroform, diethyl ether) and compounds
have low solubility in water.
Sensitive to moisture;
. hydrolysis can occur to form General observation for
Stability

the corresponding

distannoxane.

organotin alkoxides

Synthesis and Experimental Protocols

A general method for the synthesis of dialkoxydialkylstannanes involves the reaction of a

dialkyldihalostannane with an alkali metal alkoxide. The following is a representative

experimental protocol that can be adapted for the synthesis of dimethoxy(dipropyl)stannane.

General Synthesis of Dialkoxydialkylstannanes

Reaction: R2SnClz + 2 NaOR' - R2Sn(OR")2 + 2 NacCl

Materials:

» Dipropyldichlorostannane

e Sodium methoxide

¢ Anhydrous methanol
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e Anhydrous diethyl ether

e Schlenk line and glassware

e Magnetic stirrer and heating mantle
Procedure:

» Under an inert atmosphere (e.g., argon or nitrogen), a solution of sodium methoxide is
prepared by carefully dissolving sodium metal in anhydrous methanol.

e The solution of sodium methoxide is then added dropwise to a stirred solution of
dipropyldichlorostannane in anhydrous diethyl ether at 0 °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours.

e The precipitated sodium chloride is removed by filtration under an inert atmosphere.
e The solvent is removed from the filtrate under reduced pressure to yield the crude product.

 Purification can be achieved by distillation under reduced pressure.

Characterization

The synthesized compound can be characterized using standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: H, 13C, and 1°Sn NMR would confirm
the structure. In 112Sn NMR, the chemical shift would be indicative of the coordination
number and the nature of the substituents on the tin atom.

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

e Infrared (IR) Spectroscopy: To identify characteristic Sn-O and Sn-C bond vibrations.

Potential Applications in Drug Development

While specific data for dimethoxy(dipropyl)stannane is lacking, organotin compounds, in
general, have been investigated for their potential therapeutic applications, particularly as
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anticancer agents.[1][2] The biological activity is often dependent on the nature of the organic
groups attached to the tin atom.

Anticancer Research

Several organotin compounds have demonstrated cytotoxicity against various cancer cell lines.
The proposed mechanisms of action often involve the induction of apoptosis (programmed cell
death).[1][2]

Signaling Pathways and Mechanisms of Action

The precise signaling pathways affected by dimethoxy(dipropyl)stannane are not
documented. However, studies on other organotin compounds, such as certain tributyltin and
triphenyltin derivatives, suggest that they can induce apoptosis through the intrinsic
(mitochondrial) pathway.[2] This typically involves the disruption of the mitochondrial membrane
potential, leading to the release of cytochrome ¢ and the subsequent activation of caspases.

Below is a generalized diagram representing a potential apoptosis-inducing pathway for an
organotin compound.

Cancer Cell

Disrupts membrane

Organotin C: potential @ Activates Activates Caspase_3 Executes @

Click to download full resolution via product page
Caption: Generalized signaling pathway for organotin-induced apoptosis.

Experimental Workflows

The following diagram illustrates a general workflow for the synthesis and evaluation of a novel
organotin compound for potential anticancer activity.
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Caption: General experimental workflow for drug discovery with organotin compounds.

Toxicity and Safety Considerations

Organotin compounds exhibit a wide range of toxicities depending on the number and nature of
the organic substituents. In general, triorganotin compounds are considered to be the most
toxic to mammals. Dialkyltin compounds, such as the parent compound of
dimethoxy(dipropyl)stannane, are generally less toxic than their trialkyltin counterparts but
can still pose health risks.

General Toxicity Profile of Organotins:
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o Neurotoxicity: Some organotins are known to be potent neurotoxins.

e Immunotoxicity: Certain organotin compounds can suppress the immune system.

o Dermal and Respiratory Irritation: Many organotins are irritants to the skin, eyes, and
respiratory tract.

Handling Precautions:

o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

e Handle with care to prevent hydrolysis from atmospheric moisture.

Due to the limited specific toxicological data for dimethoxy(dipropyl)stannane, it should be
handled with the same precautions as other potentially hazardous organotin compounds. A
comprehensive safety data sheet (SDS) should be consulted before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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